Cas no 1805473-23-7 (6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805473-23-7
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4879190
• Update Time: 2025-10-27

6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7F2N3O2/c10-8(11)5-1-4(2-12)14-6(3-13)7(5)9(15)16/h1,8H,2,12H2,(H,15,16)
• InChI Key： DZRBOKBFTAJNHC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C#N)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: -2.3
• Topological Polar Surface Area: 100

Additional information on 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805473-23-7)

6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid is a highly specialized organic compound with the CAS registry number 1805473-23-7. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with an aminomethyl group, a cyano group, and a difluoromethyl group, along with a carboxylic acid moiety. These functional groups confer unique chemical and biological properties to the compound, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, the incorporation of the cyano group is typically achieved through nucleophilic substitution or cyanation reactions, while the difluoromethyl group can be introduced via fluorination techniques or by using prefunctionalized reagents. The aminomethyl group is often added through alkylation or reductive amination steps. The presence of the carboxylic acid group allows for further functionalization, such as esterification or amidation, which can enhance solubility or bioavailability depending on the intended application.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyridine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. The cyano group contributes to the molecule's electronic properties, enhancing its binding affinity to target proteins, while the difluoromethyl group introduces steric and electronic effects that can optimize pharmacokinetic profiles.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. The aminomethyl group and cyano group can act as electron-donating and electron-withdrawing groups, respectively, influencing the molecule's reactivity toward pests and pathogens. Recent research has focused on evaluating its efficacy as an herbicide or fungicide, with encouraging results in laboratory and field trials. The carboxylic acid group plays a crucial role in ensuring stability under environmental conditions, making it suitable for agricultural applications.

The environmental impact of this compound is another area of active research. As concerns about sustainability grow, there is increasing interest in understanding how such chemicals behave in ecosystems. Studies have shown that 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. This property aligns with global efforts to develop eco-friendly chemicals that minimize ecological disruption.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as polymers or coordination complexes. The combination of functional groups provides versatility in designing materials with tailored properties. For example, the cyano group can participate in hydrogen bonding or metal coordination, while the aminomethyl group can serve as a cross-linking agent during polymerization.

In conclusion, 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805473-23-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure enables it to serve as a versatile building block for innovative solutions in drug discovery, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.